Ethyl 5-[(2-chloro-6-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[(2-chloro-6-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H16ClFO4/c1-3-23-19(22)18-11(2)25-17-8-7-12(9-13(17)18)24-10-14-15(20)5-4-6-16(14)21/h4-9H,3,10H2,1-2H3
• InChI Key: IUAQHNMEDTXDIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC3=C(C=CC=C3Cl)F)C
• Molecular Formula: C19H16ClFO4
• Molecular Weight: 362.8 g/mol

Description

The compound “Ethyl 5-[(2-chloro-6-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate” is a complex organic molecule. It contains a benzofuran ring, which is a type of aromatic organic compound that consists of a fused benzene and furan ring. The molecule also contains a methoxy group (-OCH3), a carboxylate ester group (-COOEt), and a phenyl ring with chlorine and fluorine substituents.

Molecular Structure Analysis

The presence of the benzofuran ring, methoxy group, carboxylate ester group, and halogen-substituted phenyl ring would all contribute to the overall structure and properties of the molecule. The benzofuran ring is aromatic and planar, while the methoxy and carboxylate ester groups are polar and could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the methoxy group could be cleaved to form a hydroxyl group, or the ester could be hydrolyzed to form a carboxylic acid. The halogens on the phenyl ring could also potentially be substituted with other groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar methoxy and carboxylate ester groups could increase its solubility in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research has explored the synthesis and crystal structures of compounds related to Ethyl 5-[(2-chloro-6-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate. This includes studies on the single-crystal X-ray diffraction technique to analyze crystal structures, emphasizing the role of strong hydrogen bonds in crystal packing (Yeong et al., 2018).

• Novel Compound Synthesis : The development of novel benzofuran derivatives via specific synthesis methods, such as the Friedländer condensation reaction, has been investigated. These methods facilitate the creation of unique compounds for varied applications (Gao et al., 2011).

Biomedical Applications

• β-Amyloid Aggregation Inhibition : A study describes the efficient synthesis of a compound structurally similar to Ethyl 5-[(2-chloro-6-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate, which has been identified as a potent β-amyloid aggregation inhibitor. This has implications for Alzheimer’s disease research (Choi et al., 2003).

• Anti-HIV Activities : Research on new benzofuran derivatives includes the synthesis of compounds with potential anti-HIV properties. These findings are significant for developing new therapeutic agents against HIV (Mubarak et al., 2007).

Chemical Properties and Applications

• Chemical Rearrangements : Investigations into the thermal rearrangement of related compounds have been conducted, providing insights into their chemical stability and reaction pathways. Such studies are crucial for understanding the behavior of these compounds under various conditions (Bradbury et al., 1982).

• Cis/Trans Isomerization : A study on ethyl 5-phenylazo-benzofuran-2-carboxylate, a structurally similar compound, focuses on its cis/trans isomerization properties. This is important for understanding the dynamic properties of such compounds in different environments (Shen Yong-jia, 2010).

Material Science Applications

• Copolymerization and Polymer Chemistry : Research on the copolymerization of similar compounds with styrene, analyzing their properties and potential applications in material science, has been conducted. This includes studying their thermal behavior and decomposition, which is critical for industrial applications (Hussain et al., 2019).

Future Directions

The compound could potentially be studied for its biological activity, given the biological activity of many similar compounds. Additionally, modifications to its structure could be explored to optimize its properties or activity.